Cas no 2377610-15-4 (4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid)

• Product Name: 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid
• CAS No: 2377610-15-4
• MF: C₁₅H₂₃BO₄S
• MW: 310.216723680496
• CID: 5165081
• Update Time: 2025-06-13

4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid

• Inchi： 1S/C15H23BO4S/c1-2-3-10-15(11-4-5-12-15)21(19,20)14-8-6-13(7-9-14)16(17)18/h6-9,17-18H,2-5,10-12H2,1H3
• InChI Key： BPILRDGPFBJNIX-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(S(C2(CCCC)CCCC2)(=O)=O)C=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid

Introduction to 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid (CAS No: 2377610-15-4)

4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No: 2377610-15-4, features a boronic acid functional group attached to a phenyl ring, which is further substituted with a 1-butyl-1-cyclopentylsulfonyl moiety. The presence of these specific substituents imparts distinct reactivity and binding capabilities, making it a valuable intermediate in various synthetic applications.

The boronic acid component of this molecule is particularly noteworthy, as boronic acids are well-known for their ability to form stable complexes with diols and other boron-containing species. This property has been leveraged in numerous applications, including the synthesis of cross-linked polymers, the development of sensors, and most notably, in pharmaceutical research. Boronic acids have been extensively studied for their role in drug design, particularly in the development of protease inhibitors and other therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives as key pharmacophores due to their high binding affinity and selectivity. The 1-butyl-1-cyclopentylsulfonyl substituent in 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule. This substitution pattern can modulate the compound's solubility, reactivity, and interaction with biological targets, making it a versatile tool for medicinal chemists.

One of the most exciting applications of this compound lies in its potential use as a building block for the development of novel drugs. Boronic acids are known to participate in reversible covalent interactions, which can be exploited to create highly specific enzyme inhibitors. For instance, research has demonstrated that boronic acid-containing compounds can effectively inhibit enzymes such as carbonic anhydrase and various proteases by forming stable adducts with their active sites. The unique combination of substituents in 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid may enhance its binding affinity for specific targets, opening up new avenues for drug discovery.

Moreover, the 1-butyl-1-cyclopentylsulfonyl group introduces a bulky steric environment around the boron atom, which can be tailored to optimize interactions with biological targets. This steric hindrance can prevent non-specific binding and improve the selectivity of potential drug candidates. Such fine-tuning of molecular structure is crucial in modern drug design, where off-target effects can lead to significant side effects and reduced efficacy.

The synthesis of 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the butyl and cyclopentylsulfonyl groups necessitates specialized synthetic methodologies, often involving palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes. These synthetic strategies highlight the compound's complexity and its potential as a precursor for more intricate molecular architectures.

In materials science, boronic acids have been explored for their ability to form coordination complexes with metal ions, leading to applications in catalysis and polymer chemistry. The unique electronic properties of 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid make it a candidate for developing novel coordination polymers or metal-organic frameworks (MOFs). These materials have potential applications in gas storage, separation technologies, and even as catalysts for organic transformations.

The latest research in this field has begun to uncover new ways to utilize boronic acid derivatives beyond traditional applications. For example, studies have shown that certain boronic acids can exhibit photochemical properties when incorporated into molecular systems designed for light-driven reactions. This opens up possibilities for applications in photodynamic therapy or optoelectronic devices.

Another emerging area involves the use of boronic acids in bioconjugation chemistry. The ability to selectively bind diols within biological systems has made boronic acids valuable reagents for labeling biomolecules or creating controlled-release systems. The specific substitution pattern of 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid could enhance its utility in these contexts by providing greater control over conjugation reactions or release kinetics.

The pharmaceutical industry continues to invest heavily in exploring new applications for boronic acid derivatives due to their broad range of biological activities and synthetic versatility. As our understanding of molecular interactions improves, compounds like 4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid are expected to play an increasingly important role in drug discovery and development pipelines.

In conclusion,4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid (CAS No: 2377610-15-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an excellent candidate for pharmaceutical research, materials science applications, and advanced chemical synthesis. As ongoing studies continue to uncover new functionalities and uses for this compound,4-(1-Butyl-1-cyclopentylsulfonyl)phenylboronic acid is poised to remain at the forefront of innovation.